Cas no 2172443-00-2 (4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid)

• Product Name: 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid
• CAS No: 2172443-00-2
• MF: C₂₄H₁₉N₃O₅S
• MW: 461.489764451981
• CID: 6184407
• PubChem ID: 165524691
• Update Time: 2025-06-11

4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid Chemical and Physical Properties

Names and Identifiers

• 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid
• 4-({2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]-1,3-thiazol-5-yl}formamido)but-2-ynoic acid
• 2172443-00-2
• EN300-1560514

• Inchi： 1S/C24H19N3O5S/c28-22(29)10-5-11-25-23(30)20-12-26-21(33-20)13-27-24(31)32-14-19-17-8-3-1-6-15(17)16-7-2-4-9-18(16)19/h1-4,6-9,12,19H,11,13-14H2,(H,25,30)(H,27,31)(H,28,29)
• InChI Key： XPPXNRLCVMSINA-UHFFFAOYSA-N
• SMILES： S1C(C(NCC#CC(=O)O)=O)=CN=C1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 461.10454189g/mol
• Monoisotopic Mass: 461.10454189g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 33
• Rotatable Bond Count: 7
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 146Ų

Additional information on 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid

Recent Advances in the Study of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid (CAS: 2172443-00-2)

The compound 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid (CAS: 2172443-00-2) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the role of this compound as a versatile building block in peptide synthesis, particularly in the context of solid-phase peptide synthesis (SPPS). The presence of the 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group and the thiazole ring in its structure makes it an attractive candidate for the development of novel peptide-based therapeutics. Researchers have successfully utilized this compound to introduce alkyne functionalities into peptide chains, enabling subsequent click chemistry modifications for targeted drug delivery systems.

In terms of biological activity, preliminary investigations have demonstrated that derivatives of 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid exhibit promising inhibitory effects against various enzymes involved in inflammatory pathways. Specifically, these compounds have shown potential as modulators of cyclooxygenase-2 (COX-2) activity, suggesting possible applications in the development of next-generation anti-inflammatory agents with improved selectivity profiles.

The synthetic accessibility of this compound has been significantly improved through recent methodological advancements. A 2023 study published in the Journal of Medicinal Chemistry reported an optimized synthetic route that achieves higher yields (up to 78%) while maintaining excellent purity (>98%). This development is particularly important for scaling up production for preclinical studies and potential commercial applications.

From a structural perspective, computational modeling studies have revealed interesting insights into the conformational flexibility of this molecule and its interactions with biological targets. Molecular dynamics simulations suggest that the but-2-ynoic acid moiety plays a crucial role in stabilizing protein-ligand complexes through unique hydrogen bonding patterns, which may explain the observed biological activities of its derivatives.

Looking forward, researchers are exploring the potential of this compound as a platform for developing PROTACs (Proteolysis Targeting Chimeras), leveraging its dual functionality for simultaneous target binding and E3 ligase recruitment. Early-stage investigations in cancer cell lines have shown promising results, particularly in targeting undruggable proteins that have been challenging to address with conventional small molecule approaches.

In conclusion, 4-({2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methyl-1,3-thiazol-5-yl}formamido)but-2-ynoic acid represents a valuable chemical entity with diverse applications in medicinal chemistry. Its unique structural features, combined with recent synthetic and biological advancements, position it as an important tool for drug discovery efforts. Future research directions will likely focus on expanding its utility in targeted therapies and exploring its potential in addressing unmet medical needs across various therapeutic areas.